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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
1,3,5-Trimethoxybenzene-d3, an isotopically labeled form of 1,3,5-Trimethoxybenzene. Given
the limited availability of direct experimental data for the deuterated species, this document
primarily presents the well-established physical properties of the non-labeled compound, 1,3,5-
Trimethoxybenzene. These properties are expected to be nearly identical to those of its d3
analogue, with the notable exception of molecular weight. This guide also outlines a common
synthesis protocol and illustrates the primary application of this compound as an internal
standard in quantitative analysis.

Core Physical and Chemical Properties

1,3,5-Trimethoxybenzene-d3 is the deuterium-labeled version of 1,3,5-Trimethoxybenzene,
where three hydrogen atoms on one of the methoxy groups have been replaced by deuterium.
[1] This isotopic labeling is particularly useful for its application as a tracer or an internal
standard in quantitative analyses using techniques like NMR, GC-MS, or LC-MS.[1]

The physical characteristics of 1,3,5-Trimethoxybenzene-d3 are expected to closely mirror
those of its non-deuterated counterpart. The primary distinction lies in their respective
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molecular weights.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of 1,3,5-Trimethoxybenzene. These
values serve as a reliable reference for the anticipated properties of 1,3,5-
Trimethoxybenzene-d3.

Property Value Source(s)
Molecular Formula CoHoD30s3 Calculated
Molecular Weight 171.21 g/mol Calculated

White to cream crystalline
Appearance , [21[31[41[5]
powder/solid

Melting Point 50-54 °C [2][4][6]

Boiling Point 255 °C [2][41[71[6]

Insoluble in water.[4][5][8]
B Soluble in alcohol, DMSO, and
Solubility _ [4](5]8][11][e][10]
other common organic

solvents.[9][10]

Vapor Pressure 0.0239 mmHg at 25°C [4]

Flash Point 186 °F (85.6 °C) [4][9]

Note: Except for the Molecular Formula and Molecular Weight of the d3 compound, all other
properties are for the non-deuterated 1,3,5-Trimethoxybenzene.

Experimental Protocols
Synthesis of 1,3,5-Trimethoxybenzene

A common method for the synthesis of 1,3,5-Trimethoxybenzene involves the methylation of
phloroglucinol.[1][12] To produce the d3 isotopologue, a deuterated methylating agent would be
utilized.
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Protocol: Methylation of Phloroglucinol

o Reaction Setup: A solution of anhydrous phloroglucinol (0.05 mole) in 100 ml of dry acetone
is prepared in a flask suitable for reflux.

« Addition of Reagents: To this solution, dimethyl sulfate (0.165 mole) and ignited potassium
carbonate (40 g) are added. For the synthesis of the d3 compound, deuterated dimethyl
sulfate ((CD3)2S0a4) would be substituted.

o Reflux: The mixture is refluxed for 6 hours under anhydrous conditions.

« Filtration: After cooling, the mixture is filtered to remove the inorganic salts. The collected
salts are washed with hot acetone.

« Distillation and Extraction: The combined acetone solutions are distilled to remove the
solvent. The resulting residue is macerated with crushed ice and then extracted with ether.

e Washing and Drying: The ether extracts are washed with a 5% sodium hydroxide solution
and then with water. The organic layer is subsequently dried over anhydrous sodium sulfate.

o Final Purification: The ether is removed by distillation to yield 1,3,5-Trimethoxybenzene.[7]
[12]

Mandatory Visualization
Experimental Workflow: Use as an Internal Standard

1,3,5-Trimethoxybenzene-d3 is frequently employed as an internal standard in quantitative
mass spectrometry to ensure accuracy and precision by correcting for variations during sample
preparation and analysis.
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Workflow for Quantitative Analysis using 1,3,5-Trimethoxybenzene-d3 as an Internal Standard

Sample Preparation

Analyte Sample

Add Known Amount of
1,3,5-Trimethoxybenzene-d3 (Internal Standard)

Sample Extraction / Cleanup

Instrumen?l Analysis

LC-MS or GC-MS Analysis

Data Processing

Measure Peak Area Ratio

(Analyte / Internal Standard) Generate Calibration Curve

Quantify Analyte Concentration

Click to download full resolution via product page
Caption: Workflow for quantitative analysis using an internal standard.

Biosynthesis Pathway of 1,3,5-Trimethoxybenzene

In certain plant species, such as Rosa chinensis, 1,3,5-Trimethoxybenzene is a key volatile
component synthesized from phloroglucinol through a series of methylation steps.[1]
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Biosynthesis of 1,3,5-Trimethoxybenzene
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Caption: Biosynthesis pathway from phloroglucinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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